Cas no 2229619-35-4 (2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane)

2-(5-Bromo-3-fluoro-2-methoxyphenyl)oxirane is a halogenated phenyloxirane derivative characterized by its bromo, fluoro, and methoxy substituents, which confer unique reactivity and selectivity in synthetic applications. The oxirane (epoxide) ring provides a versatile functional handle for nucleophilic ring-opening reactions, enabling the synthesis of complex molecular architectures. The electron-withdrawing effects of the bromo and fluoro groups enhance the electrophilicity of the epoxide, facilitating regioselective transformations. This compound is particularly valuable in pharmaceutical and agrochemical research as a building block for the development of bioactive molecules. Its well-defined structure and stability under controlled conditions make it a reliable intermediate for precision organic synthesis.
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane structure
2229619-35-4 structure
Product Name:2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
CAS No:2229619-35-4
MF:C9H8BrFO2
MW:247.061025619507
CID:6051160
PubChem ID:165708434
Update Time:2025-11-05

2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

    • 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
    • 2229619-35-4
    • EN300-1904695
    • Inchi: 1S/C9H8BrFO2/c1-12-9-6(8-4-13-8)2-5(10)3-7(9)11/h2-3,8H,4H2,1H3
    • InChI Key: JWNBARQNJAYRAM-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)C1CO1)OC)F

Computed Properties

  • Exact Mass: 245.96917g/mol
  • Monoisotopic Mass: 245.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 21.8Ų

2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1904695-0.05g
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
2229619-35-4
0.05g
$768.0 2023-09-18
Enamine
EN300-1904695-0.1g
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
2229619-35-4
0.1g
$804.0 2023-09-18
Enamine
EN300-1904695-0.25g
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
2229619-35-4
0.25g
$840.0 2023-09-18
Enamine
EN300-1904695-0.5g
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
2229619-35-4
0.5g
$877.0 2023-09-18
Enamine
EN300-1904695-1.0g
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
2229619-35-4
1g
$743.0 2023-06-01
Enamine
EN300-1904695-2.5g
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
2229619-35-4
2.5g
$1791.0 2023-09-18
Enamine
EN300-1904695-5.0g
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
2229619-35-4
5g
$2152.0 2023-06-01
Enamine
EN300-1904695-10.0g
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
2229619-35-4
10g
$3191.0 2023-06-01
Enamine
EN300-1904695-1g
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
2229619-35-4
1g
$914.0 2023-09-18
Enamine
EN300-1904695-5g
2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane
2229619-35-4
5g
$2650.0 2023-09-18

Additional information on 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane

Introduction to 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane (CAS No. 2229619-35-4)

2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane (CAS No. 2229619-35-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This epoxide, characterized by its unique bromo, fluoro, and methoxy substituents, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials. The compound's structural complexity and reactivity make it an attractive building block for the synthesis of complex molecules with potential therapeutic properties.

The chemical structure of 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane is defined by a three-membered epoxide ring attached to a substituted phenyl group. The presence of the bromo, fluoro, and methoxy functional groups imparts unique electronic and steric properties to the molecule, which can be exploited in various synthetic transformations. The bromo substituent, in particular, can serve as a versatile handle for further functionalization through substitution reactions, making this compound a valuable intermediate in the synthesis of more complex structures.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility and utility of 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane. For instance, transition-metal-catalyzed reactions have been developed to efficiently introduce this epoxide into complex molecular frameworks. These methods often involve palladium or copper catalysts, which facilitate the formation of carbon-carbon bonds with high regio- and stereocontrol. Such synthetic strategies have been crucial in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders.

In the context of medicinal chemistry, 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane has shown promise as a key intermediate in the synthesis of bioactive compounds. Its ability to undergo ring-opening reactions with nucleophiles allows for the introduction of diverse functional groups, leading to the creation of molecules with tailored biological activities. For example, studies have demonstrated that derivatives of this epoxide exhibit potent inhibitory effects on specific enzymes involved in disease pathways. These findings highlight the potential of 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane as a lead compound for drug discovery efforts.

Beyond its applications in pharmaceuticals, 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane has also found use in the development of advanced materials. The unique electronic properties conferred by its substituents make it suitable for applications in polymer science and materials chemistry. For instance, researchers have explored its use in the synthesis of functional polymers with tunable properties, such as conductivity and optical activity. These materials have potential applications in electronics, sensors, and other high-tech industries.

The environmental impact and safety profile of 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane are also important considerations. While detailed toxicological studies are ongoing, preliminary data suggest that this compound exhibits low toxicity and environmental impact when handled properly. However, as with any chemical compound, appropriate safety measures should be taken during handling and disposal to ensure environmental and occupational safety.

In conclusion, 2-(5-bromo-3-fluoro-2-methoxyphenyl)oxirane (CAS No. 2229619-35-4) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and researchers working on the development of novel compounds with therapeutic or functional properties. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact in various scientific fields.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.